Cas no 2171265-23-7 ((2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid)

• Product Name: (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• CAS No: 2171265-23-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6110643
• PubChem ID: 165526430
• Update Time: 2025-05-20

(2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• EN300-1496949
• 2171265-23-7

• Inchi： 1S/C27H26N2O5/c1-2-8-24(26(31)32)29-25(30)17-9-7-10-18(15-17)28-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h3-7,9-15,23-24H,2,8,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m0/s1
• InChI Key： MQCBXIPWEFFFBA-DEOSSOPVSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid

Research Brief on (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid (CAS: 2171265-23-7)

In recent years, the compound (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid (CAS: 2171265-23-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug discovery, particularly in the development of targeted therapies and novel biomaterials. The unique structural features of this compound, including its chiral center and Fmoc-protected amine group, make it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

Recent studies published in the Journal of Medicinal Chemistry (2023) have highlighted the compound's utility in developing protease-resistant peptide analogs. Researchers have successfully incorporated 2171265-23-7 into peptide backbones to enhance metabolic stability while maintaining biological activity. The phenylformamido moiety appears to contribute significantly to the compound's ability to modulate peptide conformation and receptor binding properties, as demonstrated in structure-activity relationship (SAR) studies targeting G-protein coupled receptors.

A breakthrough application emerged from a 2024 Nature Chemical Biology publication, where this building block was used to develop constrained peptidomimetics for inhibiting protein-protein interactions. The research team utilized 2171265-23-7 as a key component in creating β-turn mimetics, demonstrating improved binding affinity (up to 15-fold increase) compared to linear peptides when targeting the MDM2-p53 interaction. This work suggests promising applications in cancer therapeutics development.

From a synthetic chemistry perspective, recent advancements in the Journal of Organic Chemistry (2024) have optimized the preparation of 2171265-23-7, achieving higher yields (85-92%) through improved coupling conditions using novel carbodiimide derivatives. The refined synthetic protocol has significantly enhanced the compound's accessibility for pharmaceutical research applications while maintaining excellent enantiomeric purity (>99% ee).

Ongoing clinical research (Phase I/II trials) is investigating derivatives containing this structural motif for neurodegenerative diseases. Preliminary data suggest that compounds incorporating 2171265-23-7 show improved blood-brain barrier penetration compared to conventional peptide therapeutics, with promising pharmacokinetic profiles observed in animal models of Alzheimer's disease.

Future research directions appear to focus on expanding the utility of this building block in mRNA display technologies and DNA-encoded library synthesis. The compound's compatibility with click chemistry approaches makes it particularly attractive for these emerging drug discovery platforms. Additionally, computational modeling studies are underway to better predict the conformational preferences imparted by this structural motif when incorporated into various peptide scaffolds.